4-Chloro-1-nitro-2-phenoxybenzene

• CAS RN: 56966-63-3
• Molecular Formula: C12H8ClNO3
• Molecular Weight: 249.65 g/mol
• IUPAC Name: 4-chloro-1-nitro-2-phenoxybenzene
• InChI: InChI=1S/C12H8ClNO3/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
• InChI Key: FLOSSOFFHITZOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Description

4-Chloro-1-nitro-2-phenoxybenzene is a useful research compound. Its molecular formula is C12H8ClNO3 and its molecular weight is 249.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-chloro-2-fluoro-nitrobenzene (500 mg), phenol (270 mg), and potassium carbonate (400 mg) were dissolved in dimethyl sulfoxide (10 ml), and stirred at room temperature for 2 hours. The mixture was added with water and ethyl ether to extract an organic layer. The resulting organic layer was washed with saturated brine, and water was removed with sodium sulfate, and the solvent was removed by distillation under reduced pressure. The yellow target compound obtained by removing the solvent was used in the subsequent reaction without further purification (500 mg).

Synthesis routes and methods II

Procedure details

Aryl ethers have been formed by reacting aryl halides with phenols under various conditions. Roberts and Turner disclose (J. Chem. Soc., 1925, 127, p. 2004) that 2,4-dichloronitrobenzene reacts with phenol in aqueous KOH, at 100° C., to give a quantitative yield of 4-chloro-2-phenoxynitrobenzene.